ethyl 4-({[4-(3-methoxybenzyl)-1-piperazinyl]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[[4-[(3-methoxyphenyl)methyl]piperazine-1-carbothioyl]amino]benzoate
• InChI: InChI=1S/C22H27N3O3S/c1-3-28-21(26)18-7-9-19(10-8-18)23-22(29)25-13-11-24(12-14-25)16-17-5-4-6-20(15-17)27-2/h4-10,15H,3,11-14,16H2,1-2H3,(H,23,29)
• InChI Key: PODLFHVJOWOKCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC(=CC=C3)OC
• Molecular Formula: C22H27N3O3S
• Molecular Weight: 413.5 g/mol

Description

Ethyl 4-({[4-(3-methoxybenzyl)-1-piperazinyl]carbonothioyl}amino)benzoate, commonly known as EMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. EMB is a member of the thiosemicarbazone family, which has been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of EMB is not fully understood. However, it has been proposed that EMB exerts its biological activity through the inhibition of ribonucleotide reductase, an enzyme that is involved in DNA synthesis. EMB has also been shown to induce apoptosis, a programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
EMB has been reported to induce oxidative stress in cancer cells, leading to their death. It has also been shown to inhibit the expression of various proteins involved in cell proliferation and survival. Additionally, EMB has been reported to induce autophagy, a process that leads to the degradation of cellular components.

Advantages and Limitations for Lab Experiments

EMB has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. EMB has also been shown to possess a broad spectrum of biological activities, making it a promising candidate for drug development. However, EMB has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in some assays. Additionally, EMB has been reported to be unstable in acidic conditions, which can limit its use in some experiments.

Future Directions

There are several future directions for the research on EMB. One of the potential applications of EMB is in the development of new anticancer drugs. Further studies are needed to elucidate the mechanism of action of EMB and to identify its molecular targets. Additionally, the potential of EMB as an antiviral and antibacterial agent needs to be further explored. Finally, the development of new synthetic methods for EMB and its derivatives can lead to the discovery of new compounds with improved biological activities.

Scientific Research Applications

EMB has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anticancer, antiviral, and antibacterial activities. EMB has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the replication of HIV and hepatitis B virus. Additionally, EMB has been reported to possess antibacterial activity against various gram-positive and gram-negative bacteria.